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These application notes provide a detailed overview of the programming and control of the
"Adam" and "Eve" robot scientists, automated platforms designed for functional genomics and
early-stage drug discovery, respectively. The information is based on their foundational
research and demonstrates their capabilities in executing complex experimental workflows.

Application Note 1: Adam - Automated Functional
Genomics in Saccharomyces cerevisiae

The Adam robot scientist was developed to automate the scientific process of hypothesis
generation and experimental testing in the field of functional genomics.[1][2] Its primary
application was to identify unknown ("orphan™) enzymes in the metabolic pathways of the yeast
Saccharomyces cerevisiae.[1][3] Adam's system integrates artificial intelligence with laboratory
robotics to execute a closed-loop discovery process.[1]

System Architecture and Control
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Adam's hardware is a fully automated system requiring only periodic replenishment of
consumables and removal of waste by a technician.[4][5] The core components include:

An automated -20°C freezer for storing a library of yeast strains.
 Liquid handlers for media preparation and inoculation.
e Automated +30°C incubators.

o Automated plate readers for measuring optical density (OD600nm) to determine yeast
growth.[4]

e Robotic arms for plate manipulation.

e A suite of software for hypothesis generation, experimental planning, data analysis, and
robotic control.

The control software utilizes a logic programming language (Prolog) to represent a
comprehensive model of yeast metabolism.[6] This knowledge base is used to abductively
generate hypotheses about genes encoding orphan enzymes. The system then deduces and
plans experiments to test these hypotheses by observing the growth phenotypes of specific
yeast knockout strains in defined media.[4][7]

Experimental Workflow: Identifying Orphan Enzymes

The general workflow for Adam's investigation into orphan enzymes is as follows:

e Hypothesis Generation: The Al system queries its knowledge base of yeast metabolism to
identify enzymatic reactions without a known corresponding gene (orphan enzymes).[7] It
then uses bioinformatics tools to propose candidate genes for these enzymes.[7]

» Experiment Planning: To test a hypothesis, Adam plans an experiment to compare the
growth of a yeast strain with the candidate gene knocked out against the wild-type strain.
The experiment is designed to be informative by selecting specific metabolites to include or
exclude from the growth medium.[7]

e Robotic Execution: The planned experiment is executed by the robotic system. This involves
retrieving the specific yeast strains from the freezer, preparing the defined media, inoculating
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the microtiter plates, and incubating them.

o Data Acquisition: During incubation, Adam periodically measures the optical density
(OD600Nnm) of the yeast cultures to generate growth curves.[4]

o Data Analysis and Interpretation: The growth curves of the knockout and wild-type strains
under different metabolic conditions are compared. A significant difference in growth
phenotype provides evidence for or against the hypothesis.

e |teration: The results are fed back into the Al system, updating the knowledge base and
informing the next cycle of hypothesis generation and experimentation.[1]

Protocol 1: Automated Identification of a Gene for
an Orphan Enzyme in the Lysine Biosynthesis
Pathway of S. cerevisiae

This protocol describes a representative experiment performed by the Adam robot scientist to
identify a gene encoding an enzyme in the lysine biosynthesis pathway.

1. Hypothesis Generation:

1.1. Adam's Al identifies the enzyme 2-aminoadipate:2-oxoglutarate aminotransferase (2A20A)
as an orphan enzyme in the lysine biosynthesis pathway. 1.2. Through bioinformatic analysis,
Adam hypothesizes that the gene YJLO60C is a candidate for encoding 2A20A.

2. Experimental Design:

2.1. The experiment is designed to compare the growth of the wild-type S. cerevisiae strain
(e.g., BY4741) and the YJLO60C knockout strain. 2.2. Two media conditions are prepared:

e Minimal medium (lacking lysine).
o Minimal medium supplemented with 2-aminoadipate (a precursor in the lysine pathway).

3. Robotic Protocol:

3.1. Strain Retrieval: The robotic arm retrieves the wild-type and YJLO60CA yeast strains from
the -20°C freezer. 3.2. Inoculation: A liquid handler inoculates the strains into separate wells of
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a 96-well microtiter plate containing rich medium (YPD) for overnight growth at 30°C. 3.3.
Media Preparation: The liquid handler prepares the two defined minimal media conditions in a
new 96-well plate. 3.4. Cell Harvesting and Inoculation: After overnight growth, the cells are
harvested, washed, and inoculated into the wells of the plate containing the defined media.
Each strain is inoculated in multiple replicate wells for each media condition. 3.5. Incubation
and Measurement: The plate is transferred to an incubator set at 30°C with shaking. The plate
reader is programmed to take OD600nm measurements every 30 minutes for 48 hours.[7]

4. Data Analysis:

4.1. The OD600nm readings are used to generate growth curves for each strain in each
condition. 4.2. The growth curves of the YJLO60CA strain are compared to the wild-type. The
expectation is that the knockout strain will show impaired growth in the minimal medium, but
this growth defect will be rescued in the medium supplemented with 2-aminoadipate if
YJLO60C indeed encodes an enzyme upstream of this metabolite in the lysine pathway.

Data Presentation

The quantitative data from Adam's experiments can be summarized as follows:

. . .. Maximum Growth .
Yeast Strain Media Condition Final OD (48 hrs)
Rate (OD/hr)

Wild-type Minimal Medium 0.25 0.85

) Minimal Medium + 2-
Wild-type ) ] 0.26 0.87
aminoadipate

YJLO60CA Minimal Medium 0.10 0.30

Minimal Medium + 2-
YJLO60CA ) ) 0.24 0.84
aminoadipate

Visualization
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Adam's closed-loop scientific discovery workflow.
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Simplified Lysine Biosynthesis Pathway in S. cerevisiae.

Application Note 2: Eve - Intelligent Drug Screening
and Discovery

Eve is a second-generation robot scientist designed to automate the early stages of drug
discovery.[8] Its primary goal is to make drug discovery faster and more economical,
particularly for neglected tropical diseases.[1] Eve combines high-throughput screening with
artificial intelligence to intelligently select compounds and identify potential drug candidates.[9]

System Architecture and Control

Eve's architecture is an evolution of Adam's, with a greater emphasis on high-throughput
screening capabilities. It includes:

Robotic liquid handlers for dispensing compounds and reagents.

Plate readers for various assay types (e.g., fluorescence, absorbance).

Incubators and other standard laboratory equipment.

An Al system that uses machine learning to guide the screening process.

A key feature of Eve is its "intelligent screening" approach. Instead of exhaustively testing every
compound in a library, Eve uses active learning. It screens a small, random subset of
compounds, and based on the results, builds a model to predict the activity of the remaining
compounds. It then prioritizes the testing of compounds with a high probability of being active,
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making the screening process more efficient.[9] Eve is capable of screening over 10,000
compounds per day.[8]

Experimental Workflow: Anti-Malarial Drug Discovery

A notable success of Eve was the identification of a compound with anti-malarial properties.
The workflow for this type of experiment is as follows:

o Assay Development: A yeast-based assay is engineered to act as a proxy for the drug target
in the disease-causing organism. For example, a yeast strain is genetically modified to
express a key enzyme from the malaria parasite, Plasmodium falciparum.

e Initial Screening: Eve performs a low-cost, high-throughput screen of a subset of a
compound library against the engineered yeast strain.

 Hit Identification and Confirmation: Compounds that show activity in the initial screen ("hits")
are re-tested to confirm their effect.

o Active Learning Cycle: The confirmed hit data is used by the Al to build a quantitative
structure-activity relationship (QSAR) model. This model is then used to predict which other
compounds in the library are likely to be active.

o Targeted Screening: Eve then screens the compounds with the highest predicted activity.

« |terative Refinement: This cycle of testing and model refinement continues, allowing Eve to
efficiently explore the chemical space of the library.

o Toxicity and Selectivity Screening: Eve can also perform counter-screens to eliminate
compounds that are toxic to host cells or that inhibit the human version of the enzyme,
ensuring selectivity for the parasite target.[9]

Protocol 2: High-Throughput Screening for
Inhibitors of P. falciparum Dihydrofolate Reductase
(DHFR)
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This protocol outlines how Eve identifies inhibitors of the P. falciparum DHFR enzyme, a
validated anti-malarial drug target.

1. Assay System:

1.1. A Saccharomyces cerevisiae strain is engineered to be dependent on the activity of P.
falciparum DHFR for growth. This is achieved by deleting the native yeast DHFR gene and
introducing the parasite's DHFR gene. 1.2. The growth of this yeast strain in a specific medium
is therefore a proxy for the activity of the parasite enzyme.

2. Compound Library:

2.1. Alibrary of small molecules is used for screening (e.g., a library of 1,500 clinically
approved compounds).[9]

3. Robotic Screening Protocol:

3.1. Initial Screen: 3.1.1. A liquid handler dispenses a random subset of the compound library
into a 384-well microtiter plate at a fixed concentration. 3.1.2. The engineered yeast strain is
added to each well. 3.1.3. The plates are incubated at 30°C. 3.1.4. A plate reader measures
yeast growth (e.g., by absorbance at 600nm). 3.2. Hit Confirmation: 3.2.1. Compounds that
inhibit yeast growth are flagged as "hits." 3.2.2. These hits are re-tested in a dose-response
format to determine their potency (IC50). 3.3. Active Learning: 3.3.1. The confirmed hit data is
used to train a machine learning model. 3.3.2. The model predicts the probability of activity for
the remaining compounds in the library. 3.4. Iterative Screening: 3.4.1. The compounds with
the highest predicted probability of being DHFR inhibitors are screened next. 3.4.2. This
process is repeated, continuously improving the predictive model and focusing the screening
effort. 3.5. Counter-Screening: 3.5.1. Confirmed hits are also screened against a wild-type
yeast strain to identify compounds that are generally toxic to yeast, rather than specific
inhibitors of P. falciparum DHFR.

4. Data Analysis:

4.1. The primary data is yeast growth inhibition. 4.2. For confirmed hits, IC50 values are
calculated from the dose-response curves. 4.3. The Al system uses this data to refine its
predictive models.
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Data Presentation

The results from Eve's screening can be presented in a table format:

. IC50 (pM)
Initial Screen ) . .
Compound ID o Confirmed Hit against Notes
(% Inhibition)

PfDHFR
Co001 5 No >100 Inactive
C002 85 Yes 1.2 Potent inhibitor
) Identified as a
C003 (Triclosan) 92 Yes 0.8 o
potent inhibitor
Moderate
Coo4 75 Yes 5.6 o
inhibitor
_ Non-specific
C005 68 No (Yeast toxic) N/A o
toxicity

Visualization
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Simplified Folate Biosynthesis Pathway in P. falciparum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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